N-(5-(4-phenylpiperazine-1-carbonyl)-3-(pyridin-2-yl)isothiazol-4-yl)acetamide

• IUPAC Name: N-[5-(4-phenylpiperazine-1-carbonyl)-3-pyridin-2-yl-1,2-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H21N5O2S/c1-15(27)23-19-18(17-9-5-6-10-22-17)24-29-20(19)21(28)26-13-11-25(12-14-26)16-7-3-2-4-8-16/h2-10H,11-14H2,1H3,(H,23,27)
• InChI Key: STXYJRIEQFWBCC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(SN=C1C2=CC=CC=N2)C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C21H21N5O2S
• Molecular Weight: 407.5 g/mol

Description

N-(5-(4-phenylpiperazine-1-carbonyl)-3-(pyridin-2-yl)isothiazol-4-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound is a member of the isothiazole family and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(5-(4-phenylpiperazine-1-carbonyl)-3-(pyridin-2-yl)isothiazol-4-yl)acetamide involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of various diseases. This compound has been shown to inhibit the activity of various kinases, including Akt and ERK, which are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(5-(4-phenylpiperazine-1-carbonyl)-3-(pyridin-2-yl)isothiazol-4-yl)acetamide have been studied extensively. Studies have shown that this compound has the potential to reduce inflammation, inhibit the growth of cancer cells, and improve cognitive function. Additionally, this compound has been shown to have antioxidant properties, which may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-(4-phenylpiperazine-1-carbonyl)-3-(pyridin-2-yl)isothiazol-4-yl)acetamide is its potential therapeutic properties, which make it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability and limit its effectiveness.

Future Directions

There are several future directions for the study of N-(5-(4-phenylpiperazine-1-carbonyl)-3-(pyridin-2-yl)isothiazol-4-yl)acetamide. One potential direction is the development of new drugs based on this compound for the treatment of various diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of N-(5-(4-phenylpiperazine-1-carbonyl)-3-(pyridin-2-yl)isothiazol-4-yl)acetamide can be achieved through various methods. One of the most commonly used methods involves the reaction of 2-chloro-5-(4-phenylpiperazine-1-yl)pyridine with potassium thiocyanate in the presence of an appropriate base, followed by the reaction with acetic anhydride to obtain the final product.

Scientific Research Applications

N-(5-(4-phenylpiperazine-1-carbonyl)-3-(pyridin-2-yl)isothiazol-4-yl)acetamide has been studied extensively for its potential therapeutic applications in various fields, including cancer research, neurological disorders, and cardiovascular diseases. Studies have shown that this compound has the potential to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function.